p-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone

• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 6-methyl-N-[(E)-1-(4-nitrophenyl)ethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C15H14N4O3/c1-10-3-4-13(9-16-10)15(20)18-17-11(2)12-5-7-14(8-6-12)19(21)22/h3-9H,1-2H3,(H,18,20)/b17-11+
• InChI Key: OTISURNFPBHKIC-GZTJUZNOSA-N
• Isomeric SMILES: CC1=NC=C(C=C1)C(=O)N/N=C(\C)/C2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CC1=NC=C(C=C1)C(=O)NN=C(C)C2=CC=C(C=C2)[N+](=O)[O-]

Description

P-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone (NAP) is a chemical compound that has attracted significant attention in the scientific community due to its potential in various research applications. NAP is a hydrazone derivative of p-Nitroacetophenone and 6-methyl-3-pyridinecarboxaldehyde, which are both widely used in organic synthesis.

Mechanism of Action

The mechanism of action of p-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the regulation of cell growth and survival. This compound also induces the production of reactive oxygen species, which can cause oxidative stress and damage to cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects on cancer cells. This compound induces the expression of certain genes that are involved in the regulation of cell growth and apoptosis. This compound also inhibits the activity of certain enzymes that are involved in the metabolism of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of p-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone is its high purity and stability, which makes it suitable for use in various lab experiments. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of p-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone. One of the most promising directions is the development of new anticancer drugs based on this compound. Researchers are also investigating the potential of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, there is interest in the development of new synthesis methods for this compound, which could improve its purity and stability. Finally, researchers are exploring the use of this compound in combination with other drugs to enhance its anticancer activity.
Conclusion
In conclusion, this compound (this compound) is a promising compound with potential in various scientific research applications. Its anticancer activity and other biochemical and physiological effects make it a potential candidate for the development of new drugs. However, further research is needed to fully understand the mechanism of action of this compound and to explore its potential in other areas of medicine.

Synthesis Methods

The synthesis of p-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone involves the reaction of p-Nitroacetophenone with 6-methyl-3-pyridinecarboxaldehyde in the presence of hydrazine hydrate. The reaction proceeds under reflux conditions and results in the formation of this compound as a yellow crystalline solid. The purity of this compound can be improved by recrystallization from ethanol or ethyl acetate.

Scientific Research Applications

P-Nitroacetophenone 6-methyl-3-pyridinecarbonylhydrazone has been extensively studied for its potential in various scientific research applications. One of the most promising applications of this compound is in the field of medicinal chemistry. This compound has been shown to have significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound works by inducing apoptosis, or programmed cell death, in cancer cells. This makes this compound a potential candidate for the development of new anticancer drugs.